Cas no 1359945-05-3 (3-(4-Bromo-2-methylphenyl)pyridine)

3-(4-Bromo-2-methylphenyl)pyridine structure
1359945-05-3 structure
Product Name:3-(4-Bromo-2-methylphenyl)pyridine
CAS No:1359945-05-3
MF:C12H10BrN
MW:248.118502140045
CID:2916257
Update Time:2023-08-10

3-(4-Bromo-2-methylphenyl)pyridine Chemical and Physical Properties

Names and Identifiers

    • 3-(4-bromo-2-methylphenyl)pyridine
    • 3-(4-Bromo-2-methylphenyl)pyridine
    • Inchi: 1S/C12H10BrN/c1-9-7-11(13)4-5-12(9)10-3-2-6-14-8-10/h2-8H,1H3
    • InChI Key: WVCFYECHVBNQBP-UHFFFAOYSA-N
    • SMILES: BrC1C=CC(C2C=NC=CC=2)=C(C)C=1

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 183
  • XLogP3: 3.5
  • Topological Polar Surface Area: 12.9
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